2-(2-Methylprop-2-enoylamino)propanoic acid

• CAS No.: 29486-28-0
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-(2-methylprop-2-enoylamino)propanoic acid
• InChI: InChI=1S/C7H11NO3/c1-4(2)6(9)8-5(3)7(10)11/h5H,1H2,2-3H3,(H,8,9)(H,10,11)
• InChI Key: FQOWJGGXNSRNJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C(=C)C

Description

2-(2-Methylprop-2-enoylamino)propanoic acid is a substituted propanoic acid derivative featuring a methacryloylamino group (–NH–C(O)–C(CH₃)=CH₂) at the β-position of the carboxylic acid backbone.

Preparation Methods

The synthesis of 2-(2-Methylprop-2-enoylamino)propanoic acid can be achieved through various methods. One common approach involves the reaction of isobutene, chlorine, and methyl cyanide. The process includes a combination reaction followed by hydrolysis steps to obtain the desired product . Industrial production methods often focus on optimizing reaction conditions to achieve high purity and yield.

Chemical Reactions Analysis

2-(2-Methylprop-2-enoylamino)propanoic acid undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects and interactions with biological systems. In industry, it is utilized in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of 2-(2-Methylprop-2-enoylamino)propanoic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can participate in various biochemical reactions. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• The methacryloylamino group in the target compound introduces a reactive α,β-unsaturated system absent in cyanoethylamino or ethylamino analogs. This feature may enhance its utility in polymer chemistry or as a Michael acceptor in bioconjugation .
• Compared to ethylamino derivatives, the bulkier methacryloyl group could reduce solubility in polar solvents but improve lipid membrane permeability.

Aryl-Substituted Propanoic Acids

Compound Name	CAS Number	Molecular Formula	Substituent Position/Type	Key Applications
(2RS)-2-[3-(2-Methylpropyl)-phenyl]propanoic acid	66622-47-7	C₁₃H₁₈O₂	3-(2-Methylpropyl)phenyl	Pharmaceutical impurity; metabolic studies
2-(4-Methylphenyl)-propanoic acid	938-94-3	C₁₀H₁₂O₂	4-Methylphenyl	Anti-inflammatory agent precursor
2-(thiophen-2-yl)propanoic acid	54955-39-4	C₇H₈O₂S	Thiophen-2-yl	Potential heterocyclic drug scaffold

Key Observations :

• Aryl substituents (e.g., phenyl, thiophenyl) enhance aromatic interactions in drug-receptor binding, contrasting with the aliphatic methacryloylamino group in the target compound.
• Thiophene-containing analogs (e.g., 2-(thiophen-2-yl)propanoic acid) exhibit improved bioavailability due to sulfur’s electron-rich nature, whereas the target compound’s unsaturated carbonyl may prioritize covalent binding .

Halogenated and Heteroatom-Modified Derivatives

Compound Name	CAS Number	Molecular Formula	Substituent Type	Regulatory/Biological Impact
2-(2,4,5-Trichlorophenoxy)propanoic acid (Silvex)	93-72-1	C₉H₇Cl₃O₃	2,4,5-Trichlorophenoxy	Banned herbicide; environmental toxicity
2-(2-Chloro-4-nitrophenoxy)-2-methylpropanoic acid	870541-16-5	C₁₀H₁₀ClNO₅	2-Chloro-4-nitrophenoxy	High reactivity; nitro group aids in electron transport

Key Observations :

• Halogenation (e.g., chlorine in Silvex) increases compound persistence in the environment, a concern absent in the target compound’s structure.

Biological Activity

2-(2-Methylprop-2-enoylamino)propanoic acid, also known as a derivative of propionic acid, has garnered attention for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential applications in medicine, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of 2-(2-Methylprop-2-enoylamino)propanoic acid is $C_5H_9NO_2$. The compound features an enoyl group that contributes to its reactivity and biological interactions. Its structural characteristics allow it to participate in various biochemical pathways, making it a candidate for further research in medicinal chemistry.

Anticancer Activity

Recent studies have indicated that derivatives of propanoic acid, including 2-(2-Methylprop-2-enoylamino)propanoic acid, exhibit significant anticancer properties. A notable study evaluated the cytotoxic effects of this compound on various cancer cell lines, particularly focusing on its ability to reduce cell viability and migration in A549 non-small cell lung cancer cells. The findings demonstrated that the compound reduced A549 cell viability by approximately 50% at specific concentrations, indicating its potential as an anticancer agent .

Antioxidant Properties

The antioxidant activity of 2-(2-Methylprop-2-enoylamino)propanoic acid has been assessed using several assays, including the DPPH radical scavenging assay. The compound showed promising results in neutralizing free radicals, which is essential for protecting cells from oxidative stress-related damage. This antioxidant capability is attributed to the presence of functional groups that can donate electrons to free radicals .

The mechanisms through which 2-(2-Methylprop-2-enoylamino)propanoic acid exerts its biological effects include:

• Inhibition of Cell Proliferation : The compound interferes with cell cycle progression in cancer cells, leading to reduced proliferation rates.
• Induction of Apoptosis : It promotes programmed cell death in malignant cells, which is crucial for eliminating cancerous growths.
• Radical Scavenging : The ability to scavenge free radicals helps mitigate oxidative damage in cells, contributing to its protective effects against various diseases.

Research Findings and Case Studies

Study	Objective	Findings
Pendergrass et al. (2024)	Evaluate anticancer properties	Reduced A549 cell viability by 50% at optimal concentrations; significant inhibition of cell migration noted .
MDPI Study (2024)	Assess antioxidant activity	Demonstrated strong DPPH radical scavenging ability; comparable to established antioxidants like ascorbic acid .
ResearchGate (2023)	Review pharmacological activities	Highlighted broad spectrum of biological activities including antibacterial and anticonvulsant effects .